Cas no 53732-47-1 ((S)-(+)-1,2,3,4-Tetrahydro-1-naphthol)

• Product Name: (S)-(+)-1,2,3,4-Tetrahydro-1-naphthol
• CAS No: 53732-47-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00063006
• CID: 56465
• PubChem ID: 7058029
• Update Time: 2025-04-18

(S)-(+)-1,2,3,4-Tetrahydro-1-naphthol Chemical and Physical Properties

Names and Identifiers

• (S)-1,2,3,4-Tetrahydronaphthalen-1-ol
• (S)-(+)-1,2,3,4-Tetrahydro-1-naphthol
• (S)-(+)-1,2,3,4-TETRAHYDRO-1-NAPHTOL
• (S)-(+)-α-Tetralol
• S-Tetralol
• 1-Naphthalenol,1,2,3,4-tetrahydro-, (S)-
• (+)-1,2,3,4-Tetrahydro-1-naphthol
• (+)-1-Tetralol
• (+)-a-Tetralol
• (1S)-1,2,3,4-Tetrahydro-1-naphthalenol
• (1S)-1,2,3,4-Tetrahydronaphthalen-1-ol
• (S)-(+)-1-Tetralol
• (S)-1,2,3,4-Tetrahydro-1-naphthalenol
• (S)-1,2,3,4-Tetrahydro-1-naphthol
• (S)-1-Hydroxytetralin
• (S)-1-Tetralinol
• (S)-1-Tetralol
• (S)-a-Tetralol
• (S)-Tetralin-1-ol
• (S)-(+)-alpha-Tetralol
• 50MT77537D
• S)-(+)-1,2,3,4-Tetrahydro-1-naphthol
• (s)-alpha-tetralol
• (+)-alpha-Tetralol
• 1-Tetralol, (S)-
• (S)-(+)-
• A-T
• T2360
• TS-01947
• AKOS015833090
• S-(+)-1,2,3,4-tetrahydro-1-naphthol
• 53732-47-1
• (S)-(+)-1,2,3,4-Tetrahydro-1-naphthol, 99%
• T72587
• A870642
• 1-Naphthalenol, 1,2,3,4-tetrahydro-, (S)-(+)-
• UNII-50MT77537D
• A829313
• MFCD00063006
• CHEMBL206199
• JAAJQSRLGAYGKZ-JTQLQIEISA-N
• (S)-1-hydroxy-1,2,3,4-tetrahydronaphthalene
• BDBM26271
• (+)-.ALPHA.-TETRALOL
• 1-Naphthalenol, 1,2,3,4-tetrahydro-, (1S)-
• SCHEMBL3583014
• (S)-(+)-1,2,3,4-Tetrahydro-1-naphthol, puriss., >=99.0% (sum of enantiomers, GC)
• AS-81167
• to_000012
• Q27260807
• CS-0079961
• SGCUT00116
• 1,2,3,4-Tetrahydro-naphthalen-1-ol
• J330.337C
• EN300-216467

• MDL： MFCD00063006
• Inchi： 1S/C10H12O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10-11H,3,5,7H2/t10-/m0/s1
• InChI Key： JAAJQSRLGAYGKZ-JTQLQIEISA-N
• SMILES： O[C@@H]1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.09 g/mL at 25 °C(lit.)
• Melting Point: 39.0 to 43.0 deg-C
• Boiling Point: 92°C/1.8mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 33 ° (C=2.5, CHCl3)
• PSA: 20.23000
• LogP: 2.05630
• Optical Activity: [α]20/D +33±1°, c = 2.5% in chloroform
• Solubility: Not determined

(S)-(+)-1,2,3,4-Tetrahydro-1-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QL5075000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins